ethyl 2-{[(2,3-dihydro-1,4-benzodioxin-6-ylamino)carbonothioyl]amino}-5-methyl-4-phenyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-(2,3-dihydro-1,4-benzodioxin-6-ylcarbamothioylamino)-5-methyl-4-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C23H22N2O4S2/c1-3-27-22(26)20-19(15-7-5-4-6-8-15)14(2)31-21(20)25-23(30)24-16-9-10-17-18(13-16)29-12-11-28-17/h4-10,13H,3,11-12H2,1-2H3,(H2,24,25,30)
• InChI Key: VHAZHHVQUPQODC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C2=CC=CC=C2)C)NC(=S)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C23H22N2O4S2
• Molecular Weight: 454.6 g/mol

Description

This compound is part of a broader category of substances with potential antimicrobial, anti-inflammatory, and various pharmacological activities. Its synthesis and properties have been explored to understand and potentially leverage its biological activities.

Synthesis Analysis

The synthesis of similar compounds typically involves the conversion of ethyl 2-amino-thiophene derivatives into various substituted forms through reactions with different acylating agents or nucleophiles. For instance, ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate can be converted into Schiff bases and other derivatives through reactions with acetyl or propionyl groups and subsequent treatment with hydrazine hydrate, leading to compounds with promising biological activities (Narayana et al., 2006).

Molecular Structure Analysis

Molecular structure analysis, including spectroscopic and theoretical studies, provides insights into the compound's configuration and electronic properties. For instance, ethyl derivatives have been characterized through elemental analysis, IR, Raman, NMR, and X-ray diffraction methods, revealing detailed geometric parameters and vibrational frequencies that help predict the compound's reactivity and interactions with biological targets (İ. Koca et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving this compound and its derivatives often lead to the formation of new heterocyclic structures with varied biological activities. The reaction conditions, such as the use of specific reagents and catalysts, play a crucial role in determining the yield and properties of the synthesized compounds. For example, the reaction of ethyl derivatives with primary amines or acid chlorides can result in compounds with enhanced antimicrobial and anti-inflammatory properties (Shipilovskikh et al., 2014; Spoorthy et al., 2021).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, are essential for understanding the compound's behavior in different environments and its suitability for pharmaceutical formulations. X-ray diffraction and spectroscopic analyses provide valuable information on the crystal structure and intermolecular interactions, which influence the compound's stability and reactivity (Menati et al., 2020).

Chemical Properties Analysis

The chemical properties, such as reactivity towards various reagents, stability under different conditions, and potential to undergo specific reactions, are critical for designing synthesis pathways and predicting the compound's interactions with biological molecules. Studies have explored the reactivity of ethyl 2-amino-thiophene derivatives, leading to the synthesis of compounds with potential hypnotic activity and the understanding of their mechanism of action (Ghorab et al., 1995).

Scientific Research Applications

Synthesis of Antimicrobial and Anti-inflammatory Agents

A study by Narayana et al. (2006) discusses the synthesis of 3-Amino-2-methyl/ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one and its Schiff Bases, highlighting their potential as antimicrobial and non-steroidal anti-inflammatory agents. This research emphasizes the compound's utility in creating derivatives that exhibit promising biological activities (Narayana, Ashalatha, Raj, & Kumari, 2006).

Anti-cancer Applications

Mohareb et al. (2016) designed and synthesized a series of novel thiophene and benzothiophene derivatives, exploring their reactivity towards different chemical reagents to evaluate them as anti-cancer agents. Their findings indicate that certain derivatives exhibited significant anti-proliferative activity against various tumor cell lines, suggesting the compound's utility in developing potential anti-cancer agents (Mohareb, Abdallah, Helal, & Shaloof, 2016).

Chemical Reactivity and Structure Elucidation

Sauter et al. (1976) and Shipilovskikh et al. (2014) have contributed to the understanding of the chemical reactivity and structure elucidation of related compounds. These studies provide a foundation for further research into the chemical properties and potential applications of "ethyl 2-{[(2,3-dihydro-1,4-benzodioxin-6-ylamino)carbonothioyl]amino}-5-methyl-4-phenyl-3-thiophenecarboxylate" in various scientific fields (Sauter, Stanetty, Potužak, & Baradar, 1976); (Shipilovskikh, Shipilovskikh, & Rubtsov, 2014).

Antimicrobial Evaluation and Docking Studies

Spoorthy et al. (2021) discuss the synthesis, characterisation, docking studies, and antimicrobial evaluation of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates. This research highlights the antimicrobial potential of derivatives and their structural analysis through docking studies, indicating the compound's relevance in designing antimicrobial agents (Spoorthy, Kumar, Rani, & Ravindranath, 2021).